Cas no 89882-62-2 (1H-Indole-2-carboxylic acid, 6-(acetylamino)-4-methoxy-, methyl ester)
89882-62-2 structure
Product Name:1H-Indole-2-carboxylic acid, 6-(acetylamino)-4-methoxy-, methyl ester
CAS No:89882-62-2
MF:C13H14N2O4
MW:262.261263370514
CID:585877
PubChem ID:24976800
Update Time:2025-04-19
1H-Indole-2-carboxylic acid, 6-(acetylamino)-4-methoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-carboxylic acid, 6-(acetylamino)-4-methoxy-, methyl ester
- methyl 6-acetamido-4-methoxy-1H-indole-2-carboxylate
- 89882-62-2
- 6-acetamido-4-methoxy-1H-indole-2-carboxylic acid methyl ester
- methyl 6-(acetylamino)-4-methoxy-1H-indole-2-carboxylate
- DTXSID40648283
-
- Inchi: 1S/C13H14N2O4/c1-7(16)14-8-4-10-9(12(5-8)18-2)6-11(15-10)13(17)19-3/h4-6,15H,1-3H3,(H,14,16)
- InChI Key: JYWJNNCCIWISEW-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(=CC2=C1C=C(C(=O)OC)N2)NC(C)=O
Computed Properties
- Exact Mass: 262.09535693g/mol
- Monoisotopic Mass: 262.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 80.4Ų
1H-Indole-2-carboxylic acid, 6-(acetylamino)-4-methoxy-, methyl ester Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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